7-Fluoro-1-(4-fluorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C26H19F2NO4
• Molecular Weight: 447.4 g/mol
• IUPAC Name: 7-fluoro-1-(4-fluorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C26H19F2NO4/c1-32-19-9-2-15(3-10-19)12-13-29-23(16-4-6-17(27)7-5-16)22-24(30)20-14-18(28)8-11-21(20)33-25(22)26(29)31/h2-11,14,23H,12-13H2,1H3
• Standard InChI Key: YSKHOXNIMBDHCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCN2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)F)C5=CC=C(C=C5)F

Introduction

7-Fluoro-1-(4-fluorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound with a unique structural framework. It features a chromeno[2,3-c]pyrrole core, which is a bicyclic structure that incorporates both aromatic and heterocyclic elements. The compound's molecular formula is C26H25F2NO4, and its molecular weight is approximately 453.5 g/mol.

Synthesis and Chemical Reactivity

The synthesis of 7-Fluoro-1-(4-fluorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves several key steps, although detailed synthesis protocols are not widely documented in reliable sources. The compound's reactivity is influenced by its functional groups, which can participate in various chemical reactions.

Research Findings and Future Directions

Research on this compound is ongoing, with a focus on understanding its potential biological activities and optimizing its synthesis. Further studies are needed to elucidate specific molecular targets that may mediate its biological effects, which is crucial for guiding drug development efforts and optimizing therapeutic applications.